81-61-8

Quinalizarin

In Stock

• CAS RN:
• 81-61-8

• Formula:
• C14H8O6

• InChI:
• InChI=1S/C14H8O6/c15-6-3-4-7(16)11-10(6)12(18)5-1-2-8(17)13(19)9(5)14(11)20/h1-4,15-17,19H

• InChIKey:
• VBHKTXLEJZIDJF-UHFFFAOYSA-N

• Quinalizarin is a tetrahydroxyanthraquinone having the four hydroxy groups at the 1-, 2-, 5- and 8-positions. It has a role as an EC 2.7.11.1 (non-specific serine/threonine protein kinase) inhibitor.

2-Methylbenzofuran-3-carbaldehyde

In Stock

• CAS RN:
• 55581-61-8

• Formula:
• C10H8O2

• InChI:
• InChI=1S/C10H8O2/c1-7-9(6-11)8-4-2-3-5-10(8)12-7/h2-6H,1H3

• InChIKey:
• MSCYILGZMAMAQX-UHFFFAOYSA-N

• 2-Methylbenzofuran-3-carbaldehyde is a useful research compound. Its molecular formula is C10H8O2 and its molecular weight is 160.17 g/mol. The purity is usually 95%.

Methyl 2-(benzofuran-2-yl)acetate

In Stock

• CAS RN:
• 39581-61-8

• Formula:
• C11H10O3

• InChI:
• InChI=1S/C11H10O3/c1-13-11(12)7-9-6-8-4-2-3-5-10(8)14-9/h2-6H,7H2,1H3

• InChIKey:
• ICNDTNJOTQMHCP-UHFFFAOYSA-N

• Methyl 2-(benzofuran-2-yl)acetate is a useful research compound. Its molecular formula is C11H10O3 and its molecular weight is 190.19 g/mol. The purity is usually 95%.

6,7-Dimethoxy-1-(4-nitro-phenyl)-1,2,3,4-tetrahydro-isoquinoline

• CAS RN:
• 47281-61-8

• Formula:
• C17H18N2O4

• InChI:
• InChI=1S/C17H18N2O4/c1-22-15-9-12-7-8-18-17(14(12)10-16(15)23-2)11-3-5-13(6-4-11)19(20)21/h3-6,9-10,17-18H,7-8H2,1-2H3

• InChIKey:
• GITFNMZGMQLGOX-UHFFFAOYSA-N

• 6,7-Dimethoxy-1-(4-nitro-phenyl)-1,2,3,4-tetrahydro-isoquinoline is a useful research compound. Its molecular formula is C17H18N2O4 and its molecular weight is 314.34 g/mol. The purity is usually 95%.

(Z)-3-(thiophen-2-yl)-2-(thiophen-3-yl)acrylonitrile

• CAS RN:
• 13781-61-8

• Formula:
• C11H7NS2

• (Z)-3-(thiophen-2-yl)-2-(thiophen-3-yl)acrylonitrile, also known as (Z)-3-(thiophen-2-yl)-2-(thiophen-3-yl)acrylonitrile, is a useful research compound. Its molecular formula is C11H7NS2 and its molecular weight is 217.30998. The purity is usually 95%.

4-Phenylbutanehydrazide

In Stock

• CAS RN:
• 39181-61-8

• Formula:
• C10H14N2O

• InChI:
• InChI=1S/C10H14N2O/c11-12-10(13)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8,11H2,(H,12,13)

• InChIKey:
• FRDAMOQWGGGQRM-UHFFFAOYSA-N

• 4-Phenylbutanehydrazide is a useful research compound. Its molecular formula is C10H14N2O and its molecular weight is 178.23 g/mol. The purity is usually 95%.

(2E)-3-(2,4-dichlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one

In Stock

• CAS RN:
• 851581-61-8

• Formula:
• C15H9Cl2FO

• InChI:
• InChI=1S/C15H9Cl2FO/c16-12-5-1-10(14(17)9-12)4-8-15(19)11-2-6-13(18)7-3-11/h1-9H/b8-4+

• InChIKey:
• JXJPSCKSDZPJKP-XBXARRHUSA-N

• (2E)-3-(2,4-dichlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C15H9Cl2FO and its molecular weight is 295.13. The purity is usually 95%.

N-(4-(1-(methylsulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

In Stock

• CAS RN:
• 851781-61-8

• Formula:
• C18H20N4O6S2

• InChI:
• InChI=1S/C18H20N4O6S2/c1-3-30(27,28)20-15-9-7-13(8-10-15)17-12-18(21(19-17)29(2,25)26)14-5-4-6-16(11-14)22(23)24/h4-11,18,20H,3,12H2,1-2H3

• InChIKey:
• YSSDYHBWVPSINK-UHFFFAOYSA-N

• N-(4-(1-(methylsulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C18H20N4O6S2 and its molecular weight is 452.5. The purity is usually 95%.

2'-Chloro-4'-fluoro-3-(4-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898781-61-8

• Formula:
• C16H14ClFOS

• InChI:
• InChI=1S/C16H14ClFOS/c1-20-13-6-2-11(3-7-13)4-9-16(19)14-8-5-12(18)10-15(14)17/h2-3,5-8,10H,4,9H2,1H3

• InChIKey:
• KYPBCVYFFOCUDK-UHFFFAOYSA-N

• 2'-Chloro-4'-fluoro-3-(4-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14ClFOS and its molecular weight is 308.8 g/mol. The purity is usually 95%.

Methyl 2-amino-5-bromo-3-nitrobenzoate

In Stock

• CAS RN:
• 636581-61-8

• Formula:
• C8H7BrN2O4

• InChI:
• InChI=1S/C8H7BrN2O4/c1-15-8(12)5-2-4(9)3-6(7(5)10)11(13)14/h2-3H,10H2,1H3

• InChIKey:
• AVBOYXHZYFHVJS-UHFFFAOYSA-N

• Methyl 2-amino-5-bromo-3-nitrobenzoate is a useful research compound. Its molecular formula is C8H7BrN2O4 and its molecular weight is 275.06 g/mol. The purity is usually 95%.

(3-Bromo-4-fluorophenyl)acetic acid methyl ester

In Stock

• CAS RN:
• 885681-61-8

• Formula:
• C9H8BrFO2

• InChI:
• InChI=1S/C9H8BrFO2/c1-13-9(12)5-6-2-3-8(11)7(10)4-6/h2-4H,5H2,1H3

• InChIKey:
• OZMVMMGUHPFAND-UHFFFAOYSA-N

• (3-Bromo-4-fluorophenyl)acetic acid methyl ester is a useful research compound. Its molecular formula is C9H8BrFO2 and its molecular weight is 247.063. The purity is usually 95%.

methyl (1s,3s)-1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carboxylate, cis

In Stock

• CAS RN:
• 1462381-61-8

• Formula:
• C12H13FO3

• Methyl (1s,3s)-1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carboxylate, cis is a useful research compound. Its molecular formula is C12H13FO3 and its molecular weight is 224.2. The purity is usually 95%.

(2E)-[(5-chloro-2-fluorophenyl)sulfonyl](piperidin-2-ylidene)acetonitrile

In Stock

• CAS RN:
• 1454881-61-8

• Formula:
• C13H12ClFN2O2S

• InChI:
• InChI=1S/C13H12ClFN2O2S/c14-9-4-5-10(15)12(7-9)20(18,19)13(8-16)11-3-1-2-6-17-11/h4-5,7,17H,1-3,6H2/b13-11+

• InChIKey:
• UDORTZQADDZPJO-ACCUITESSA-N

• (2E)-[(5-chloro-2-fluorophenyl)sulfonyl](piperidin-2-ylidene)acetonitrile is a useful research compound. Its molecular formula is C13H12ClFN2O2S and its molecular weight is 314.76. The purity is usually 95%.

1-(4-bromo-2-chlorophenyl)-1H-pyrazole

In Stock

• CAS RN:
• 1784581-61-8

• Formula:
• C9H6BrClN2

• InChI:
• InChI=1S/C9H6BrClN2/c10-7-2-3-9(8(11)6-7)13-5-1-4-12-13/h1-6H

• InChIKey:
• STJCENWHPSVKDV-UHFFFAOYSA-N

• 1-(4-bromo-2-chlorophenyl)-1H-pyrazole is a useful research compound. Its molecular formula is C9H6BrClN2 and its molecular weight is 257.52. The purity is usually 95%.

2,5-Dibromo-4-fluorobenzodifluoride

In Stock

• CAS RN:
• 1807181-61-8

• Formula:
• C7H3Br2F3

• InChI:
• InChI=1S/C7H3Br2F3/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2,7H

• InChIKey:
• FMHINYIZKDLDEA-UHFFFAOYSA-N

• 2,5-Dibromo-4-fluorobenzodifluoride is a useful research compound. Its molecular formula is C7H3Br2F3 and its molecular weight is 303.9 g/mol. The purity is usually 95%.

Tri(t-butoxycarbonylethoxymethyl) ethanol

In Stock

• CAS RN:
• 1027581-61-8

• Formula:
• C26H48O10

• InChI:
• InChI=1S/C26H48O10/c1-23(2,3)34-20(28)10-13-31-17-26(16-27,18-32-14-11-21(29)35-24(4,5)6)19-33-15-12-22(30)36-25(7,8)9/h27H,10-19H2,1-9H3

• InChIKey:
• WVGDIZFVGPDHFP-UHFFFAOYSA-N

• Tri(t-butoxycarbonylethoxymethyl) ethanol is a branched PEG derivative with a terminal hydroxy group and three t-butyl esters. The hydroxy group enables further derivatization or replacement with other reactive functional groups. The t-butyl protected carboxyl groups can be deprotected under mild acidic conditions.